Cas no 50534-57-1 (Benzenemethanesulfonicacid, 4-nitrophenyl ester)

• Product Name: Benzenemethanesulfonicacid, 4-nitrophenyl ester
• CAS No: 50534-57-1
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• CID: 387289
• PubChem ID: 253891
• Update Time: 2025-04-19

Benzenemethanesulfonicacid, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• (4-nitrophenyl) phenylmethanesulfonate
• Benzenemethanesulfonic acid 4-nitrophenyl ester
• 4-nitrophenyl phenylmethanesulfonate
• AC1L5P2H
• AC1Q6XYO
• Benzylsulfonsaeure-(4-nitro-phenylester)
• CTK4J2768
• HMS2618O07
• NSC77408
• Phenylmethansulfonsaeure-p-nitrophenylester
• p-Nitrophenyl-phenyl-methansulfonat
• SCHEMBL18045525
• 50534-57-1
• SR-01000106659
• SMR000304611
• NSC-77408
• SR-01000106659-1
• CHEMBL1462032
• MLS000720082
• DTXSID00291698
• AKOS001591896
• Benzenemethanesulfonicacid, 4-nitrophenyl ester

• Inchi： 1S/C13H11NO5S/c15-14(16)12-6-8-13(9-7-12)19-20(17,18)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： AJILLNBTDQDGTK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(=O)(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.03583
• Monoisotopic Mass: 293.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.416
• Boiling Point: 493.9°Cat760mmHg
• Flash Point: 252.5°C
• Refractive Index: 1.619
• PSA: 86.51
• LogP: 4.10760